Cas no 2171187-44-1 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid)

• Product Name: (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid
• CAS No: 2171187-44-1
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 5997361
• PubChem ID: 165560496
• Update Time: 2025-06-27

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid
• 2171187-44-1
• EN300-1502812
• (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-hydroxypropanoic acid

• Inchi： 1S/C24H28N2O6/c1-24(2,12-11-21(28)25-20(13-27)22(29)30)26-23(31)32-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20,27H,11-14H2,1-2H3,(H,25,28)(H,26,31)(H,29,30)/t20-/m0/s1
• InChI Key： MMDMKVBOXRJUSE-FQEVSTJZSA-N
• SMILES： O(C(NC(C)(C)CCC(N[C@H](C(=O)O)CO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid: A Key Compound in Modern Pharmaceutical Research

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid, with the CAS number 2171187-44-1, represents a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound is a derivative of propanoic acid, featuring a unique combination of stereochemistry, functional groups, and aromatic scaffolds. Its molecular framework incorporates a fluoren-9-yl group, a methoxycarbonyl moiety, and a chiral center at the C2 position, which collectively contribute to its potential biological activity. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of peptide-based therapeutics and protein mimetics.

The fluoren-9-yl ring, a six-membered aromatic system, serves as a critical structural element in this compound. This scaffold is widely utilized in organic chemistry for its ability to provide stability and functional versatility. The methoxycarbonyl group, attached via a methylene bridge, introduces an ester functionality that can undergo hydrolysis or enzymatic degradation, making it relevant in the design of prodrugs. The presence of a hydroxyl group at the C3 position of the propanoic acid chain further enhances its reactivity and potential for conjugation with other bioactive molecules.

Recent advancements in synthetic organic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving fluorene derivatives and amino acid-based building blocks. A 2023 study published in Journal of Medicinal Chemistry demonstrated the utility of this molecule in the development of targeted drug delivery systems. The chiral center at the C2 position, designated as (2S), plays a pivotal role in determining the compound's stereochemical properties, which are critical for its interaction with biological targets such as protease enzymes and membrane receptors.

The 4-methylpentanamido group, a key functional component of this molecule, has been extensively studied for its ability to modulate protein-ligand interactions. Research published in ACS Chemical Biology (2022) highlighted the potential of this moiety in enhancing the binding affinity of small molecules to GPCR (G-Protein Coupled Receptors). The 3-hydroxypropanoic acid chain further contributes to the molecule's solubility and metabolic stability, making it a promising candidate for oral drug formulations.

The synthesis of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid typically involves the coupling of fluorene derivatives with amino acid esters under controlled reaction conditions. A 2023 paper in Organic & Biomolecular Chemistry described the use of transition metal-catalyzed cross-coupling reactions to achieve high yields of this compound. The stereochemical configuration at the C2 position is maintained through the use of chiral auxiliaries, ensuring the final product retains its enantiomeric purity.

Recent studies have also explored the biological activity of this compound in various disease models. For instance, a 2023 preclinical study published in Drug Discovery Today demonstrated its potential as an anti-inflammatory agent by inhibiting the activity of COX-2 (Cyclooxygenase-2) enzymes. The fluoren-9-yl scaffold was found to enhance the compound's ability to cross the blood-brain barrier, making it a candidate for the treatment of neuroinflammatory disorders such as multiple sclerosis.

In the context of drug discovery, the methoxycarbonyl group in this molecule has been shown to improve the cell permeability of small molecules, a critical factor in the development of oral medications. A 2022 study in Chemical Science reported that the fluoren-9-yl ring can act as a bioisostere for certain aromatic rings, thereby modulating the compound's interaction with biological targets. This property has been exploited in the design of selective kinase inhibitors, where the compound's ability to bind to specific enzyme domains is crucial.

The hydroxyl group at the C3 position of the propanoic acid chain has been linked to the molecule's hydrophilic properties, which can influence its solubility and distribution in the body. Research published in Bioorganic & Medicinal Chemistry (2023) showed that this group can also participate in hydrogen bonding interactions with proteins, further enhancing the compound's biological activity. These interactions are particularly relevant in the context of targeted drug delivery, where the molecule's ability to bind to specific receptors is essential.

Overall, (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-hydroxypropanoic acid exemplifies the complexity and versatility of modern synthetic chemistry in the development of bioactive molecules. Its unique structural features, including the fluoren-9-yl scaffold, methoxycarbonyl functionality, and chiral center, make it a valuable tool in the design of targeted therapies and biopharmaceuticals. As research in this area continues to evolve, it is likely that this compound will play an increasingly important role in the discovery of new treatments for a wide range of diseases.

For further exploration of this compound's applications, researchers are encouraged to consult recent publications in Journal of Medicinal Chemistry, ACS Chemical Biology, and Organic & Biomolecular Chemistry, which provide detailed insights into its synthesis, biological activity, and potential therapeutic applications. The continued development of synthetic methods and biological assays will undoubtedly expand the utility of this molecule in the field of pharmaceutical sciences.

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